Cas no 79630-23-2 (3-Bromo-4-fluorobenzonitrile)

3-Bromo-4-fluorobenzonitrile structure
3-Bromo-4-fluorobenzonitrile structure
Product Name:3-Bromo-4-fluorobenzonitrile
CAS No:79630-23-2
MF:C7H3BrFN
MW:200.00782418251
MDL:MFCD00055432
CID:60111
PubChem ID:123579
Update Time:2025-08-05

3-Bromo-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-fluorobenzonitrile
    • 3-bromo-4-fluorobenzenecarbonitrile
    • 3-bromo-4-fluoro-benzonitrile
    • 3-Bromo-4-flurobenzonitrile
    • 4-fluoro-3-bromobenzonitrile
    • 5-Cyano-2-fluorobromobenzene
    • Benzonitrile, 3-bromo-4-fluoro-
    • JKCYKISVUIVZCS-UHFFFAOYSA-N
    • PubChem1580
    • 3-bromo,4-fluorobenzonitrile
    • KSC494E4J
    • JKCYKISVUIVZCS-UHFFFAOYSA-
    • PC1420H
    • 4-Cyano-1-fluoro-2-bromobenzene
    • MFCD00055432
    • Z57900354
    • CS-0007567
    • AKOS005255011
    • EN300-120876
    • SCHEMBL283614
    • A9921
    • NS00062302
    • Benzonitrile, 3-?bromo-?4-?fluoro-
    • FT-0615155
    • AM20060068
    • 3-Bromo-4-fluorobenzonitrile, 97%
    • AC-2775
    • J-511926
    • PS-8222
    • EINECS 279-200-7
    • DTXSID00229815
    • B1965
    • InChI=1/C7H3BrFN/c8-6-3-5(4-10)1-2-7(6)9/h1-3H
    • 79630-23-2
    • 3-Bromo-4-fluorobenzonitrile (ACI)
    • DB-008288
    • BBL100266
    • DTXCID50152306
    • STL553832
    • MDL： MFCD00055432
    • Inchi： 1S/C7H3BrFN/c8-6-3-5(4-10)1-2-7(6)9/h1-3H
    • InChI Key： JKCYKISVUIVZCS-UHFFFAOYSA-N
    • SMILES： N#CC1C=C(Br)C(F)=CC=1
    • BRN： 8198509

Computed Properties

  • Exact Mass: 198.94300
  • Monoisotopic Mass: 198.943
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: Solids
  • Density: 1.7286 (rough estimate)
  • Melting Point: 55.0 to 58.0 deg-C
  • Boiling Point: 134-136°C 33mm
  • Flash Point: >110 ºC
  • Refractive Index: 1.5320 (estimate)
  • Water Partition Coefficient: Insoluble
  • PSA: 23.79000
  • LogP: 2.45988
  • Solubility: Not determined

3-Bromo-4-fluorobenzonitrile Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H302,H312,H315,H319,H332,H335
  • Warning Statement： P261,P280,P305+P351+P338
  • Hazardous Material transportation number：3439
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26-S36-S36/37/39-S22
  • Hazardous Material Identification： Xn
  • Packing Group：III
  • Hazard Level：6.1
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R20/21/22; R36/37/38
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

3-Bromo-4-fluorobenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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3-Bromo-4-fluorobenzonitrile Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:79630-23-2)
Order Number:SFD924
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:79630-23-2)3-Bromo-4-fluorobenzonitrile
Order Number:sfd16561
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:79630-23-2)
SFD924
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:79630-23-2)3-Bromo-4-fluorobenzonitrile
sfd16561
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email